Cas no 97011-16-0 (Pyrrolo[1,2-a]pyrazine-1,4-dione-4-17O,hexahydro-, (S)- (9CI))

Pyrrolo[1,2-a]pyrazine-1,4-dione-4-17O,hexahydro-, (S)- (9CI) structure
97011-16-0 structure
Product Name:Pyrrolo[1,2-a]pyrazine-1,4-dione-4-17O,hexahydro-, (S)- (9CI)
CAS No:97011-16-0
MF:C7H10N2O2
MW:154.166501522064
CID:809609
PubChem ID:126154
Update Time:2025-04-19

Pyrrolo[1,2-a]pyrazine-1,4-dione-4-17O,hexahydro-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine-1,4-dione-4-17O,hexahydro-, (S)- (9CI)
    • cyclo(prolylglycyl)
    • W7O69J5F2B
    • CYCLIC GLYCINE-PROLINE
    • Cyclo(pro-gly)
    • Cyclo-prolylglycine
    • (8AR)-HEXAHYDROPYRROLO[1,2-A]PYRAZINE-1,4-DIONE
    • (S)-Hexahydropyrrolo(1,2-a)pyrazine-1,4-dione-4-17O
    • HMS2270J17
    • 97011-16-0
    • MLS004714430
    • SCHEMBL4247464
    • GIO
    • AMY5682
    • Q27095302
    • MLS001049064
    • AC-31820
    • DTXSID60914215
    • (8aS)-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • NS00068278
    • NA831
    • (S)-Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • NA 831 [WHO-DD]
    • NCGC00246192-01
    • (8aS)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • Traneurocin
    • CYCLO-(GLYCINE-L-PROLINE) INHIBITOR
    • Cyclo(glycyl-L-prolyl)
    • Na 831
    • 1,4-dioxo
    • DB04541
    • (8aS)-octahydropyrrolo[1,2-a]piperazine-1,4-dione
    • Cyclo-Gly-Pro >=98% (GC/HPLC)
    • CYCLO(-GLY-PRO)
    • Cyclo(Gly-L-Pro)
    • CGP
    • MFCD00055967
    • NA-831
    • SMR000386902
    • AS-34882
    • Pyrrolo(1,2-a)pyrazine-1,4-dione-4-17O, hexahydro-, (S)-
    • (8aR)-octahydropyrrolo[1,2-a]piperazine-1,4-dione
    • OWOHLURDBZHNGG-YFKPBYRVSA-N
    • AKOS006273250
    • Cyclo-Gly-Pro
    • (R,S)-Hexahydro-pyrrolo[1,2-a]pyrazine-1,4-dione
    • Z1198149427
    • Cyclo(gly-pro)
    • cyclo-GP
    • Cyclo(pro-O-gly)
    • 3705-27-9
    • CS-0053108
    • CHEMBL360216
    • 1-Hydroxy-6,7,8,8a-tetrahydropyrrolo[1,2-a]pyrazin-4(3H)-one
    • SB11360
    • Pyrrolo(1,2-a)pyrazine-1,4-dione-4-170, hexahydro-, (S)-
    • EN300-7691430
    • UNII-W7O69J5F2B
    • 1w1p
    • cyclo-Glycyl-L-Proline
    • Inchi: 1S/C7H10N2O2/c10-6-4-8-7(11)5-2-1-3-9(5)6/h5H,1-4H2,(H,8,11)/t5-/m0/s1
    • InChI Key: OWOHLURDBZHNGG-YFKPBYRVSA-N
    • SMILES: O=C1[C@@H]2CCCN2C(CN1)=O

Computed Properties

  • Exact Mass: 154.074228
  • Monoisotopic Mass: 154.074228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.32
  • Boiling Point: 447.9°Cat760mmHg
  • Flash Point: 224.7°C
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